Cas no 23811-08-7 (Hinesol)

• Product Name: Hinesol
• CAS No: 23811-08-7
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 280997
• PubChem ID: 10878761
• Update Time: 2025-04-19

Hinesol Chemical and Physical Properties

Names and Identifiers

• Spiro[4.5]dec-6-ene-2-methanol,a,a,6,10-tetramethyl-, (2R,5S,10S)-
• (2R,5S,10S)-alpha,alpha,6,10-Tetramethylspiro[4.5]dec-6-ene-2-methanol
• Hinesol
• HINESOL(P)
• Agarospirol
• CHEMBL505813
• CHEBI:80833
• (-)-Hinesol
• 2-[(3R,5S,6S)-6,10-Dimethylspiro[4.5]dec-9-en-3-yl]propan-2-ol
• Q27149875
• AKOS040744479
• CS-0018242
• 23811-08-7
• C16970
• 2-((2R,5S,10S)-6,10-dimethylspiro[4.5]dec-6-en-2-yl)propan-2-ol
• Spiro(4.5)dec-6-ene-2-methanol, alpha,alpha,6,10-tetramethyl-, (2R-(2alpha,5alpha(S*)))-
• HY-N1930
• Pogostone

• Inchi： 1S/C15H26O/c1-11-6-5-7-12(2)15(11)9-8-13(10-15)14(3,4)16/h6,12-13,16H,5,7-10H2,1-4H3/t12-,13+,15+/m0/s1
• InChI Key： ICWHTQRTTHCUHW-GZBFAFLISA-N
• SMILES： OC(C)(C)[C@@H]1CC[C@]2(C(C)=CCC[C@@H]2C)C1

Computed Properties

• Exact Mass: 222.19800
• Monoisotopic Mass: 222.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3.7

Experimental Properties

• Density: 0.96
• Boiling Point: 312.188°C at 760 mmHg
• Flash Point: 114.626°C
• Refractive Index: 1.505
• PSA: 20.23000
• LogP: 3.92000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids